Cas no 4709-52-8 (2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid)

• Product Name: 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid
• CAS No: 4709-52-8
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 5272035
• Update Time: 2026-03-09

2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dihydroinden-3-ylidene)acetic acid
• 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid

• Inchi： 1S/C11H10O2/c12-11(13)7-9-6-5-8-3-1-2-4-10(8)9/h1-4,7H,5-6H2,(H,12,13)/b9-7-
• InChI Key： JSFKWMWTRVXUKG-CLFYSBASSA-N
• SMILES： C(O)(=O)/C=C1\C2=C(CC\1)C=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid

2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid: A Key Compound in Pharmaceutical Research

2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid, with the CAS number 4709-52-8, is a pivotal compound in modern pharmaceutical research. This molecule, characterized by its unique indenylidene structure, has garnered significant attention for its potential applications in drug development and biological studies. Recent advancements in synthetic chemistry and molecular biology have further highlighted its importance in targeting specific pathways within the human body. The 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid molecule exhibits a complex interplay of functional groups that contribute to its pharmacological properties, making it a subject of extensive investigation.

As a derivative of the indenylidene scaffold, this compound is structurally related to various bioactive molecules known for their roles in modulating cellular processes. The CAS number 4709-52-8 serves as a unique identifier for this compound, ensuring precise references in scientific literature and regulatory databases. The 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid molecule is composed of a core inden-1-ylidene ring system, which is further substituted with an acetic acid chain. This structural feature is critical for its interaction with biological targets, as it allows for the formation of hydrogen bonds and hydrophobic interactions with proteins and other biomolecules.

Recent studies have demonstrated that the 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound exhibits potential as an inhibitor of specific enzyme pathways. For instance, research published in *Journal of Medicinal Chemistry* (2023) highlights its ability to modulate the activity of adenosine monophosphate-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This finding is particularly relevant in the context of metabolic disorders, where dysregulation of AMPK activity is implicated in the pathogenesis of diseases such as diabetes and obesity. The 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound's ability to influence AMPK signaling pathways suggests its potential as a therapeutic agent for these conditions.

Furthermore, the 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid molecule has been explored for its anti-inflammatory properties. A 2024 study in *Pharmacological Research* reported that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in inflammatory models. These findings align with the growing interest in targeting inflammatory pathways for the treatment of chronic diseases, including autoimmune disorders and neurodegenerative conditions. The 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound's anti-inflammatory effects are attributed to its ability to interfere with the activation of nuclear factor-kappa B (NF-κB), a central mediator of inflammation.

The 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound is also being investigated for its potential in cancer therapy. Research published in *Cancer Letters* (2023) suggests that this molecule can induce apoptosis in cancer cells by targeting specific signaling pathways. The CAS number 4709-52-8 compound's ability to modulate the mitogen-activated protein kinase (MAPK) pathway, which is often dysregulated in malignancies, is a promising avenue for its application in oncology. This discovery underscores the importance of 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid in the development of targeted therapies for various types of cancer.

In addition to its therapeutic potential, the 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound has been studied for its role in drug delivery systems. A 2024 review in *Advanced Drug Delivery Reviews* discusses how the CAS number 4709-52-8 compound can be incorporated into nanocarriers to enhance its bioavailability and targeting efficiency. This approach is particularly relevant for the treatment of diseases where the delivery of therapeutics to specific tissues is critical, such as in the case of neurological disorders or localized infections.

The 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound's structural versatility also makes it a valuable scaffold for the design of new drugs. By modifying the indenylidene core or the acetic acid side chain, researchers can tailor the compound's properties to achieve desired pharmacological effects. This strategy is part of a broader trend in medicinal chemistry to develop molecules with optimized potency, selectivity, and safety profiles. The CAS number 4709-52-8 compound serves as a platform for such innovations, highlighting its significance in the field of pharmaceutical research.

Despite its promising applications, the 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound faces challenges in its development as a therapeutic agent. These include issues related to its solubility, stability, and potential side effects. Ongoing research aims to address these challenges through the development of prodrugs, formulation strategies, and combinatorial therapies. The CAS number 4709-52-8 compound's journey from a laboratory synthesis to a potential therapeutic agent exemplifies the complexities and opportunities inherent in drug discovery.

In conclusion, the 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound, identified by its CAS number 4709-52-8, represents a significant advancement in pharmaceutical research. Its unique structural features and potential applications in various therapeutic areas underscore its importance in the development of novel treatments. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, the 2-[(1E)-2,3-dihydro-1H-inden-1-ylidene]acetic acid compound is poised to play a crucial role in the future of medicine.